molecular formula C4H2Cl2N4O2 B1362609 2,6-Dichloro-5-nitropyrimidin-4-amine CAS No. 31221-68-8

2,6-Dichloro-5-nitropyrimidin-4-amine

Cat. No. B1362609
CAS RN: 31221-68-8
M. Wt: 208.99 g/mol
InChI Key: HTUHWWQWBOTDDW-UHFFFAOYSA-N
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Description

2,6-Dichloro-5-nitropyrimidin-4-amine is a chemical compound with the molecular formula C4H2Cl2N4O2 and a molecular weight of 208.99 g/mol . It is used in various applications, including as an intermediate in the preparation of nitropyrimidines . It is also effective against powdery mildews .


Molecular Structure Analysis

The molecular structure of 2,6-Dichloro-5-nitropyrimidin-4-amine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The ring is substituted with two chlorine atoms at positions 2 and 6, a nitro group at position 5, and an amine group at position 4 .


Physical And Chemical Properties Analysis

2,6-Dichloro-5-nitropyrimidin-4-amine is a powder with a melting point of 248-250°C . It is stored at a temperature of -10°C .

Scientific Research Applications

Synthesis and Reactivity

  • 2-Amino-4,6-dichloro-5-nitropyrimidine serves as an intermediate in the preparation of nitropyrimidines, which are used as inactivators of the DNA repairing protein MGMT. An unusual aromatic substitution process occurs during its synthesis, resulting in the formation of 2-amino-4,5,6-trichloropyrimidine (Lopez et al., 2009).
  • The compound has been utilized in the synthesis of new derivatives of 4-methyl-3-nitro-6H-pyrimido[2,1-b]quinazoline, a novel heterocyclic system, by reacting with amines and 2-aminobenzyl alcohol (Banihashemi et al., 2020).

Medicinal Chemistry and Drug Development

  • 4,6-Dichloro-2-(methylthio)-5-nitropyrimidine, a related compound, has been used for the synthesis of olomoucine, indicating its potential in the development of new drugs (Hammarström et al., 2002).
  • It has also been employed in the solution-phase synthesis of tetrasubstituted purines, which are significant in medicinal chemistry due to their structural diversity and pharmacological properties (Hammarström et al., 2003).

Library Synthesis and Combinatorial Chemistry

  • The compound is instrumental in the solution-phase parallel synthesis of an N-alkylated dihydropteridinone library, showcasing its utility in combinatorial chemistry and drug discovery (Nagashima & Zhang, 2004).

Structural Studies and Molecular Interactions

  • Studies involving 4-amino-2-chloro-5-nitro-6-(propylamino)pyrimidine, derived from 2,6-dichloro-5-nitropyrimidin-4-amine, have provided insights into the regioselectivity of amine substitutions and the formation of polymeric chains via hydrogen bonding (McKeveney et al., 2004).

Safety And Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation .

properties

IUPAC Name

2,6-dichloro-5-nitropyrimidin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2Cl2N4O2/c5-2-1(10(11)12)3(7)9-4(6)8-2/h(H2,7,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTUHWWQWBOTDDW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(N=C(N=C1Cl)Cl)N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2Cl2N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70325691
Record name 2,6-dichloro-5-nitropyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70325691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

208.99 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Dichloro-5-nitropyrimidin-4-amine

CAS RN

31221-68-8
Record name 31221-68-8
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=515794
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2,6-dichloro-5-nitropyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70325691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of 2,4,6-trichloro-5-nitropyrimidine (94 mg, 0.413 mmol) in THF (5 mL) was cooled to −78° C. and treated with Et3N (110 μL, 0.757 mmol), followed by NH3 (7 N in MeOH, 50 μL, 0.344 mmol). The reaction was warmed to 0° C. Once TLC indicated complete consumption of the starting material, the crude product solution was immediately used in the reaction below (Scheme 40).
Quantity
94 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
110 μL
Type
reactant
Reaction Step Two
Name
Quantity
50 μL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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